N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide
• InChI: InChI=1S/C18H21NO3/c1-4-21-16-5-7-17(8-6-16)22-12-18(20)19-15-10-13(2)9-14(3)11-15/h5-11H,4,12H2,1-3H3,(H,19,20)
• InChI Key: KMWVITLVGHFHLP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC(=O)NC2=CC(=CC(=C2)C)C
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide, also known as DMEA, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. DMEA is a member of the acetamide family and has a molecular formula of C18H21NO3.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide varies depending on its application. In medicine, N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide is believed to exert its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins. In the treatment of Alzheimer's disease, N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide is believed to inhibit the activity of acetylcholinesterase, leading to an increase in the levels of acetylcholine in the brain.
In agriculture, N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide is believed to exert its herbicidal and insecticidal effects by inhibiting the activity of various enzymes and receptors involved in the growth and development of weeds and pests.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide vary depending on its application. In medicine, N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide has been shown to reduce inflammation and pain in various animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. However, the long-term effects of N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide on human health are not yet known.
In agriculture, N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide has been shown to inhibit the growth of various weeds and pests, leading to improved crop yields. However, the potential effects of N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide on non-target organisms and the environment are not yet fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide in lab experiments is its versatility. N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide can be used in a wide range of applications, from medicine to materials science. Additionally, N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide is relatively easy to synthesize and is commercially available.
However, one of the limitations of using N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide in lab experiments is its potential toxicity. N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide has been shown to be toxic to certain cell types at high concentrations, and its long-term effects on human health are not yet known.

Future Directions

There are several future directions for research on N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide. In medicine, further studies are needed to determine the long-term effects of N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide on human health and to investigate its potential use in the treatment of other diseases such as cancer. In agriculture, further studies are needed to determine the potential effects of N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide on non-target organisms and the environment. In materials science, further studies are needed to explore the potential applications of N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide in the synthesis of novel materials with improved properties.

Synthesis Methods

N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide can be synthesized using various methods, including the reaction of 3,5-dimethylaniline with 4-ethoxyphenol in the presence of acetic anhydride and a catalyst such as sulfuric acid. The resulting product is then reacted with chloroacetyl chloride to yield N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide. Another method involves the reaction of 4-ethoxyphenol with chloroacetic acid in the presence of a base such as sodium hydroxide, followed by the addition of 3,5-dimethylaniline.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide has been extensively studied for its potential applications in various fields. In medicine, N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide has been investigated for its anti-inflammatory and analgesic properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of the neurotransmitter acetylcholine.
In agriculture, N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide has been investigated for its potential use as a herbicide and insecticide. It has been shown to inhibit the growth of various weeds and pests, making it a promising candidate for use in crop protection.
In materials science, N-(3,5-dimethylphenyl)-2-(4-ethoxyphenoxy)acetamide has been studied for its potential use in the synthesis of novel materials such as polymers and nanoparticles. It has been shown to be an effective cross-linking agent for various polymers, leading to the formation of materials with improved mechanical properties.